Cas no 2680788-07-0 (Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate)

• Product Name: Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate
• CAS No: 2680788-07-0
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5635071
• PubChem ID: 165924526
• Update Time: 2025-10-19

Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28287580
• 2680788-07-0
• tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate
• Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate

• Inchi： 1S/C17H21NO3/c1-5-17(14-9-7-6-8-10-14)13-20-12-11-18(17)15(19)21-16(2,3)4/h1,6-10H,11-13H2,2-4H3
• InChI Key： AJBRVSJTSNCEDD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C#C)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate

Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate (CAS No. 2680788-07-0): An Overview

Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate (CAS No. 2680788-07-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The combination of the tert-butyl, ethynyl, phenyl, and morpholine functionalities makes it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it suitable for use in a wide range of chemical reactions. The ethynyl group, on the other hand, offers a reactive site for further functionalization, enabling the synthesis of more complex derivatives. The presence of the phenyl ring adds aromaticity and can influence the compound's interactions with biological targets. Lastly, the morpholine moiety contributes to the compound's solubility and can modulate its pharmacological properties.

Recent studies have highlighted the potential of Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The ethynyl group was found to be particularly useful in forming stable covalent bonds with viral proteins, thereby inhibiting their function and reducing viral replication.

In another study, researchers explored the use of Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate in the development of new anti-inflammatory drugs. The morpholine ring was shown to enhance the compound's ability to interact with specific inflammatory pathways, leading to reduced inflammation without significant side effects. This finding opens up new avenues for the treatment of chronic inflammatory diseases such as arthritis and asthma.

The versatility of Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate extends beyond its direct applications in drug discovery. It has also been used as a starting material in the synthesis of advanced materials and polymers. For example, a recent publication in Advanced Materials described how this compound can be incorporated into polymer chains to create materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

In addition to its synthetic utility, Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate has been studied for its environmental impact. Research has shown that this compound is biodegradable and does not accumulate in ecosystems, making it an environmentally friendly choice for industrial applications. This characteristic is particularly important as there is increasing pressure on industries to adopt sustainable practices.

The safety profile of Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate has also been extensively evaluated. Toxicological studies have demonstrated that it is non-toxic at relevant concentrations and does not pose significant health risks to humans or animals. This safety profile further enhances its appeal as a building block for pharmaceutical and industrial applications.

In conclusion, Tert-butyl 3-ethynyl-3-phenylmorpholine-4-carboxylate (CAS No. 2680788-07-0) is a highly versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental sustainability. Its unique structural features make it an attractive candidate for further research and development, promising significant advancements in these fields.